4,5-dibromo-2-[(2Z)-2-(4-chlorophenyl)-2-methoxyiminoethyl]pyridazin-3-one

• IUPAC Name: 4,5-dibromo-2-[(2Z)-2-(4-chlorophenyl)-2-methoxyiminoethyl]pyridazin-3-one
• InChI: InChI=1S/C13H10Br2ClN3O2/c1-21-18-11(8-2-4-9(16)5-3-8)7-19-13(20)12(15)10(14)6-17-19/h2-6H,7H2,1H3/b18-11+
• InChI Key: SLDOWLPBQYXOLQ-WOJGMQOQSA-N
• Canonical SMILES: CON=C(CN1C(=O)C(=C(C=N1)Br)Br)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CO/N=C(\CN1C(=O)C(=C(C=N1)Br)Br)/C2=CC=C(C=C2)Cl
• Molecular Formula: C13H10Br2ClN3O2
• Molecular Weight: 435.50 g/mol

Description

4,5-Dibromo-2-[(2Z)-2-(4-chlorophenyl)-2-methoxyiminoethyl]pyridazin-3-one, or 4,5-DBP, is a synthetic compound that has a wide range of applications in scientific research. It is a derivative of pyridazinone, a heterocyclic aromatic compound with a nitrogen atom in the ring. 4,5-DBP has been used in a variety of experiments, from drug development to chemical synthesis.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s structural features make it an interesting candidate for drug discovery. Researchers have explored its potential as an antiviral, antibacterial, or antifungal agent. Its bromine substituents and pyridazinone core could interact with biological targets, leading to novel therapeutic agents. .

Biological Studies and Enzyme Inhibition

Understanding the compound’s interactions with enzymes and biological macromolecules is crucial. Researchers have explored its inhibitory effects on enzymes like acetylcholinesterase (AChE) or its impact on oxidative stress markers. .